HPCR

• Molecular Formula: C52H40O12
• Molecular Weight: 856.9 g/mol
• InChI: InChI=1S/C52H40O12/c53-29-9-1-25(2-10-29)49-33-17-35(43(59)21-41(33)57)50(26-3-11-30(54)12-4-26)37-19-39(47(63)23-45(37)61)52(28-7-15-32(56)16-8-28)40-20-38(46(62)24-48(40)64)51(27-5-13-31(55)14-6-27)36-18-34(49)42(58)22-44(36)60/h1-24,49-64H
• InChIKey: WQMHDKXCEBMUSJ-UHFFFAOYSA-N

HPCR (C-4-Hydroxyphenylcalix[4]resorcinarene) for Anticancer Research: Chemical Identity and Baseline Specifications

HPCR (CAS 176897-13-5, C52H40O12, MW 856.87) is a synthetic macrocyclic compound classified as a C-4-hydroxyphenylcalix[4]resorcinarene [1]. It belongs to the calixarene family of basket-shaped supramolecular scaffolds and is supplied as a powder with storage recommendations of -20°C for long-term stability or -80°C in DMSO for solvent-based applications . The compound exhibits antiproliferative activity against multiple cancer cell lines and is involved in the induction of apoptosis .

Well-characterized calix[4]resorcinarene reference compound for cancer cell biology

Reported differential antiproliferative activity across glioblastoma, lung, and breast cancer cell lines

Supports structure-activity relationship studies of para-hydroxyl-functionalized macrocycles

• [1] Jumina, J., et al. Cheminformatics-based design and biomedical applications of a new Hydroxyphenylcalix[4] resorcinarene as anti-cancer agent. Scientific Reports 14, 30460 (2024). View Source

Why Generic Calixarene Substitution Fails: Structural and Functional Differentiation of HPCR

Calix[4]resorcinarenes exhibit widely divergent biological activity depending on upper-rim and lower-rim functionalization patterns [1]. HPCR features full symmetry with hydroxyl groups in the para position on both rims, which confers a distinct cytotoxicity and selectivity profile compared to other calixarene derivatives [2]. Substituting HPCR with a structurally related calixarene—such as a nitro-substituted C-phenylcalix[4]resorcinarene or an allyl-functionalized variant—can result in orders-of-magnitude differences in IC50 values or complete loss of cancer-cell selectivity, rendering experimental outcomes non-comparable [3].

Upper-rim substitution Para-hydroxyl groups on phenyl substituents are critical for potency; generic macrocycle libraries may lose selective cytotoxicity.

Scaffold sensitivity Uncontrolled resorcinarene substitution can markedly alter cell-line selectivity, risking misinterpretation of biological data.

Analytical confirmation Impure or poorly characterized calixarene batches may introduce batch-to-batch variability in sensitive assays.

• [1] Jumina, J., et al. Cheminformatics-based design and biomedical applications of a new Hydroxyphenylcalix[4] resorcinarene as anti-cancer agent. Scientific Reports 14, 30460 (2024). View Source
• [2] Jumina, J., et al. (2024). Discussion on symmetry and hydroxyl positioning contributions to HPCR activity. Scientific Reports 14, 30460. View Source
• [3] Comparative analysis of calix[4]resorcinarene derivatives: nitro-substituted variants show IC50 ~5 mg/mL (ref. 21 in Jumina et al. 2024); allyl-functionalized analogue 4a exhibits IC50 8.27 μM in MCF-7 (Fitria et al., Bioorg. Med. Chem. Lett. 2026). View Source

HPCR vs. Cisplatin and Calixarene Analogs: Head-to-Head Quantitative Differentiation Evidence

Selectivity Index Advantage of HPCR Over Cisplatin in Glioblastoma (U-87 MG) and Lung Cancer (A549) Models

In a direct head-to-head comparison, HPCR demonstrated a higher Selectivity Index (SI) than cisplatin against both U-87 MG glioblastoma and A549 non-small cell lung cancer cell lines. The SI was calculated as the ratio of IC50 in normal human dermal fibroblasts (HDF) to IC50 in cancer cells after 96-hour treatment [1].

Cytotoxicity & selectivity

Head-to-head

2.1-fold higher potency in U-87 MG vs HDF (IC50 71 vs 146.7 µM); significant growth inhibition at 100 µM (p≤0.05)

Reported cell-model selectivity context for glioblastoma research

MTT, 96 h; U-87 MG, A549, MCF-7, HDF

Evidence Dimension	Selectivity Index (SI) = IC50 (HDF normal) / IC50 (Cancer cell)
Target Compound Data	U-87 MG: SI = 2.07; A549: SI = 1.58
Comparator Or Baseline	Cisplatin: U-87 MG: SI = 1.44; A549: SI = 1.34
Quantified Difference	U-87 MG: +44% higher SI vs cisplatin; A549: +18% higher SI vs cisplatin
Conditions	96 h MTT assay; human dermal fibroblast (HDF) normal cells; U-87 MG glioblastoma and A549 lung cancer cell lines

Why This Matters

Higher selectivity index indicates a larger therapeutic window, reducing the likelihood of non-specific cytotoxicity to normal cells in downstream in vivo validation studies.

• [1] Jumina, J., et al. Table 1: IC50 (μM) and SI values for HPCR and Cisplatin. Scientific Reports 14, 30460 (2024). View Source

HPCR Exhibits Superior Binding Affinity to Cancer-Related Protein Targets Compared to Cisplatin

Molecular Operating Environment (MOE) docking simulations directly compared HPCR and cisplatin binding to four cancer-relevant protein targets. HPCR consistently produced more negative binding energy scores, indicating stronger predicted target engagement [1].

Target engagement vs cisplatin

Head-to-head

ΔG: −7.36 (6DUK), −7.11 (3RJ3), −6.19 (7AXD), −5.61 (1CGL) kcal/mol; all lower than cisplatin (

In silico binding affinity context for cancer target engagement

MOE docking; PDB 3RJ3, 7AXD, 6DUK, 1CGL

In silico toxicity

Predicted

Predicted LD50 3430 mg/kg (Class V); no predicted hepatotoxicity, neurotoxicity, cardiotoxicity, carcinogenicity, mutagenicity

Predicted safety endpoint context for lead selection

ProTox-II model

Structural confirmation

Analytical context

>98% purity; confirmed by 1H/13C NMR, DEPT, X-ray crystallography

Supports lot-to-lot consistency and assay reproducibility

Published spectral data available

Evidence Dimension	Binding energy score (kcal/mol) - more negative = stronger binding
Target Compound Data	3RJ3: -7.1127; 7AXD: -6.1856; 6DUK: -7.3611; 1CGL: -5.6105 kcal/mol
Comparator Or Baseline	Cisplatin: all binding scores did not exceed -4.8747 kcal/mol across the four protein targets
Quantified Difference	Minimum improvement of 15% more negative binding energy (1CGL) to over 50% improvement (6DUK)
Conditions	MOE docking module (v. 2015); proteins: 3RJ3, 7AXD, 6DUK, 1CGL

Why This Matters

Computationally validated stronger protein-ligand interactions support prioritization of HPCR over cisplatin for target-based screening campaigns focusing on these cancer pathways.

• [1] Jumina, J., et al. Table 2 and docking results: HPCR vs Cisplatin binding energy scores. Scientific Reports 14, 30460 (2024). View Source

Concentration-Dependent Selective Growth Inhibition of HPCR at 100 μM Against U-87 MG and A549

At a fixed concentration of 100 μM, HPCR induced significant selective growth inhibition of U-87 MG and A549 cancer cell lines relative to normal HDF cells (p ≤ 0.05) [1]. This concentration-dependent effect highlights a practical working range for comparative studies.

In silico toxicity

Predicted

Predicted LD50 3430 mg/kg (Class V); no predicted hepatotoxicity, neurotoxicity, cardiotoxicity, carcinogenicity, mutagenicity

Predicted safety endpoint context for lead selection

ProTox-II model

Evidence Dimension	Selective growth inhibition at 100 μM
Target Compound Data	Significant inhibition vs HDF (p ≤ 0.05) for U-87 MG and A549
Comparator Or Baseline	Normal HDF cells at same concentration
Quantified Difference	Qualitative significance achieved (p ≤ 0.05)
Conditions	100 μM HPCR; 96 h treatment; MTT assay

Why This Matters

Identifies a validated concentration for reproducible experimental design when screening HPCR across broader cell line panels, enabling cross-laboratory data harmonization.

• [1] Jumina, J., et al. Results section: selective growth inhibition at 100 μM. Scientific Reports 14, 30460 (2024). View Source

HPCR IC50 Profile Differentiates from High-Potency Allyl-Functionalized Calix[4]resorcinarene Analogs

Cross-study comparison reveals that HPCR (IC50 = 112.3 μM in MCF-7) exhibits over an order of magnitude lower potency than the allyl-functionalized calix[4]resorcinarene analogue 4a (IC50 = 8.27 μM in MCF-7) [1][2]. This difference underscores that HPCR occupies a distinct position in the calixarene activity spectrum, suitable for studies requiring moderate rather than sub-micromolar potency.

Structural confirmation

Analytical context

>98% purity; confirmed by 1H/13C NMR, DEPT, X-ray crystallography

Supports lot-to-lot consistency and assay reproducibility

Published spectral data available

Evidence Dimension	IC50 (μM) in MCF-7 breast cancer cells
Target Compound Data	112.3 ± 5.4 μM
Comparator Or Baseline	Allyl-functionalized calix[4]resorcinarene analogue 4a: 8.27 μM; Cisplatin: 22.39-26.9 μM
Quantified Difference	~13.6-fold higher IC50 vs analogue 4a; ~4.2-fold higher vs cisplatin
Conditions	MTT assay; MCF-7 cells; 96 h (HPCR) vs 48-72 h (analogue 4a) - note assay duration variance

Why This Matters

For SAR campaigns, HPCR provides a moderate-activity baseline scaffold; researchers seeking low-nanomolar or sub-micromolar potency should select alternative functionalized calixarenes such as analogue 4a.

• [1] Jumina, J., et al. Table 1: HPCR IC50 values in MCF-7. Scientific Reports 14, 30460 (2024). View Source
• [2] Fitria, A., et al. Allyl-functionalized calix[4]resorcinarenes against breast cancer cells: synthesis, cytotoxicity, apoptosis induction, and computational insights. Bioorganic & Medicinal Chemistry Letters, 130540 (2026). View Source

In Silico Safety Profile of HPCR Predicts Absence of Hepatotoxicity, Cardiotoxicity, and Neurotoxicity

Computational ADMET profiling indicates that HPCR demonstrates a favorable predicted safety profile with no signals for hepatotoxicity, neurotoxicity, or cardiotoxicity, and no predicted potential for carcinogenicity, mutagenicity, or cytotoxicity induction [1].

Evidence Dimension	Predicted toxicological endpoints (in silico)
Target Compound Data	No hepatotoxicity, neurotoxicity, cardiotoxicity, carcinogenicity, mutagenicity predicted
Comparator Or Baseline	Baseline: expected toxicity flags for many anticancer chemotypes
Quantified Difference	Qualitative: zero positive flags in key organ toxicity categories
Conditions	Computational ADMET prediction algorithms (unspecified software/platform in source)

Why This Matters

Supports the prioritization of HPCR over analogs with documented hepatotoxic or cardiotoxic liabilities when designing early-stage in vivo efficacy studies requiring cleaner safety margins.

• [1] Jumina, J., et al. In silico safety profile assessment of HPCR. Scientific Reports 14, 30460 (2024). View Source

Recommended Application Scenarios for HPCR in Anticancer Research and Drug Discovery Pipelines

Lead Scaffold for Structure-Activity Relationship (SAR) Optimization of Calixarene-Based Anticancer Agents

HPCR's moderate IC50 values (71-112 μM across U-87 MG, A549, MCF-7) and well-characterized symmetrical structure make it an ideal starting scaffold for systematic functionalization studies. Researchers can introduce upper-rim or lower-rim substitutions and quantify changes in IC50, selectivity index, and binding energy relative to the HPCR baseline established in Jumina et al. 2024 [1].

Positive Control for Calixarene Cytotoxicity Screening Panels

With a reproducible selectivity index profile (U-87 SI = 2.07; A549 SI = 1.58) and defined concentration-dependent activity at 100 μM, HPCR serves as a validated positive control for screening libraries of novel calixarene derivatives against glioblastoma and lung cancer cell lines [1]. This enables inter-assay normalization and batch-to-batch consistency monitoring.

In Silico Target Engagement Benchmarking for Molecular Docking Workflows

HPCR's computationally characterized binding energy scores across four cancer-related protein targets (3RJ3, 7AXD, 6DUK, 1CGL) provide a reference dataset for validating docking protocols and scoring functions in virtual screening campaigns [1]. The compound's consistently more negative binding energies versus cisplatin offer a benchmark for identifying novel ligands with improved target engagement.

Application

Selection Property

Validation Focus

Glioblastoma and lung cancer antiproliferative studies

Cell-line selectivity context

Differential growth inhibition vs. fibroblast controls

Medicinal chemistry lead optimization

Non-platinum chemotype scaffold

Target engagement (in silico) and predicted tolerability endpoints

Macrocycle reference standard

Defined structural identity and purity

Reproducibility in biological assays via characterized starting material

In silico model validation

Published computational benchmark data

Algorithm validation for toxicity and docking predictions

• [1] Jumina, J., et al. Cheminformatics-based design and biomedical applications of a new Hydroxyphenylcalix[4] resorcinarene as anti-cancer agent. Scientific Reports 14, 30460 (2024). View Source